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Compound of Interest

Compound Name: Clearfil Photo Bond

Cat. No.: B1167523

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Clearfil Photo Bond, a
well-established total-etch adhesive, with that of modern universal dental adhesives. By
presenting supporting experimental data from various in-vitro studies, this document aims to
offer valuable insights for researchers and professionals in the field of dental material science.

Performance Comparison: Bond Strength

The bonding effectiveness of dental adhesives to enamel and dentin is a critical determinant of
clinical success. The following tables summarize quantitative data from multiple studies,
comparing the shear bond strength (SBS) and microtensile bond strength (UTBS) of Clearfil
Photo Bond and several universal adhesives. It is important to note that direct comparisons
between studies should be made with caution due to variations in experimental protocols.

Table 1: Shear Bond Strength (SBS) to Dentin and Enamel
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. . Standard
Adhesive Etching Mean SBS o
Substrate Deviation Reference
System Mode (MPa)
(MPa)

Clearfil Photo ) Kuraray

Total-Etch Dentin ~18 N/A
Bond Dental
Clearfil SE _

Self-Etch Dentin 92.87 48.63 [1]
Bond
Scotchbond
Universal Self-Etch Dentin 24.78 N/A [2][3]
Plus
G2-Bond )

) Self-Etch Dentin 35.15 N/A [2][3]

Universal
OptiBond _

Self-Etch Dentin 38.1 5.7 [4]
XTR
OptiBond

Self-Etch Enamel 31.8 3.2 [4]
XTR
Clearfil SE

Self-Etch Enamel 15 4.9 [5]

Protect Bond

Table 2: Microtensile Bond Strength (UTBS) to Dentin and Enamel
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. . Standard
Adhesive Etching Mean yTBS o
Substrate Deviation Reference
System Mode (MPa)
(MPa)
G-Premio )
Self-Etch Dentin 17.55 9.47 [6]
Bond
G-Premio
Self-Etch Enamel 11.79 8.27 [6]
Bond
Single Bond )
) Self-Etch Dentin 17.19 10.09 [6]
Universal
Single Bond
) Self-Etch Enamel 15.59 10.66 [6]
Universal
Clearfil S3 i
Self-Etch Dentin 7.88 8.83 [6]
Bond
Clearfil S3
Self-Etch Enamel 7.11 4.23 [6]
Bond
Clearfil SE Primary
Self-Etch _ 60.0 8.9 [7]
Bond Dentin
Clearfil SE Permanent
Self-Etch ) 61.4 6.4 [7]
Bond Dentin
) Primary
Single Bond Total-Etch ] 70.1 3.8 [7]
Dentin
) Permanent
Single Bond Total-Etch ) 64.9 10.0 [7]
Dentin

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, providing
a framework for understanding how the bond strength data was generated.
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Shear Bond Strength (SBS) Testing (based on ISO
29022:2013)[8][9][10]

Substrate Preparation: Sound human or bovine molars are selected. The occlusal enamel is
ground to expose a flat dentin or enamel surface. The surface is then polished with 600-grit
silicon carbide paper under water cooling to create a standardized smear layer.

Tooth Storage: Extracted teeth are stored in a solution such as 0.5% chloramine-T at 4°C to
prevent bacterial growth and dehydration.

Bonding Procedure: The respective adhesive is applied to the prepared tooth surface
according to the manufacturer's instructions. For total-etch adhesives like Clearfil Photo
Bond, this involves etching the surface with phosphoric acid, rinsing, and drying before
applying the adhesive. For self-etch universal adhesives, the adhesive is applied directly to
the prepared surface.

Composite Application: A cylindrical mold (typically 2.3 to 5 mm in diameter) is placed on the
bonded surface and filled with a composite resin in increments, with each increment being
light-cured.

Specimen Storage: The bonded specimens are stored in distilled water at 37°C for 24 hours
to allow for bond maturation.

Testing: The specimens are mounted in a universal testing machine. A shear load is applied
to the base of the composite cylinder at a crosshead speed of 1 mm/min until failure occurs.
The force at failure is recorded and the shear bond strength is calculated in megapascals
(MPa).

Microtensile Bond Strength (UTBS) Testing[11][12][13]

Substrate and Composite Buildup: Similar to SBS testing, a flat dentin or enamel surface is
prepared on extracted human molars. The adhesive is applied, followed by the buildup of a
composite resin block (approximately 5 mm in height).

Specimen Sectioning: The bonded tooth is sectioned into multiple beams (typically 0.9 mm x
0.9 mm) using a low-speed diamond saw under water cooling.
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e Specimen Mounting: Each beam is attached to a testing jig using a cyanoacrylate adhesive.

e Testing: The jig is mounted in a universal testing machine, and a tensile load is applied at a
crosshead speed of 1 mm/min until the beam fractures.

o Data Calculation: The cross-sectional area at the fracture site is measured, and the pTBS is
calculated in MPa.

Visualizing the Concepts

To further clarify the relationships and processes discussed, the following diagrams have been

generated using Graphviz.
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Caption: Comparative analysis logical relationship.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1167523?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

?

Tooth Selection
(Human Molars)

v

Substrate Preparation
(Enamel/Dentin Grinding)

v

Adhesive Application
(Total-Etch or Self-Etch)

v

Composite Resin Buildup

v

Specimen Storage
(24h in 37°C Water)

v

Bond Strength Testing
(SBS or uTBS)

v

Data Analysis
(MPa Calculation)

=

Click to download full resolution via product page

Caption: Dental adhesive bond strength testing workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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